(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-4-methyl-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-4-methyl-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C26H32N2O6/c1-6-27-7-9-28(10-8-27)15-18-19(29)11-16(2)23-24(30)20(34-25(18)23)12-17-13-21(31-3)26(33-5)22(14-17)32-4/h11-14,29H,6-10,15H2,1-5H3/b20-12-
• InChI Key: PLWHCUXRALEPFK-NDENLUEZSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=C(C3=C2OC(=CC4=CC(=C(C(=C4)OC)OC)OC)C3=O)C)O
• Isomeric SMILES: CCN1CCN(CC1)CC2=C(C=C(C3=C2O/C(=C\C4=CC(=C(C(=C4)OC)OC)OC)/C3=O)C)O
• Molecular Formula: C26H32N2O6
• Molecular Weight: 468.5 g/mol

Description

(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-4-methyl-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C26H32N2O6 and its molecular weight is 468.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Intermediate Uses

The compound has been used as an intermediate in the synthesis of novel derivatives with potential biological applications. For instance, it has been employed in the preparation of octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives as ABC ring models of saframycins, suggesting its utility in creating complex molecular structures for pharmaceutical research (Saito et al., 1997).

Chemical Reactions and Properties

The compound's derivatives have been studied for their chemical reactions, such as hydrolysis under different conditions. This research provides insights into the stability and reactivity of the compound under various chemical environments, which is crucial for its application in synthesis and drug design (Iwanami et al., 1964).

Role in Serotonin Receptor Affinity

Research has also explored the role of similar compounds in influencing the affinity for human serotonin receptors. This is significant for the development of treatments targeting neurological disorders and mental health conditions (Łażewska et al., 2019).

Spectral and Electrochemical Studies

Studies on spectral, electrochemical, and magnetic properties of compounds structurally related to (Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-4-methyl-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one provide valuable information on its electronic and magnetic characteristics, which can be essential for its application in materials science and electronics (Amudha et al., 1999).

DNA Topoisomerase Inhibition

Certain benzofurans have shown potential in inhibiting DNA topoisomerases, enzymes crucial for DNA replication and repair. This suggests possible applications in cancer therapy and the development of antitumor agents (Lee et al., 2007).

Antiviral Potential

Research into the antiviral effects of related compounds against viruses like Zika indicates potential applications in developing antiviral drugs. The structural analysis of these compounds can guide the design of new therapeutics against viral infections (Wang et al., 2019).